Aflatoxin B2

• CAS No.: 7220-81-7
• Product Name: Aflatoxin B2
• Molecular Formula: C17H14O6
• Molecular Weight: 314.29 g/mol
• IUPAC Name: (3S,7R)-11-methoxy-6,8,19-trioxapentacyclo[10.7.0.02,9.03,7.013,17]nonadeca-1,9,11,13(17)-tetraene-16,18-dione
• Standard InChI: InChI=1S/C17H14O6/c1-20-10-6-11-14(8-4-5-21-17(8)22-11)15-13(10)7-2-3-9(18)12(7)16(19)23-15/h6,8,17H,2-5H2,1H3/t8-,17+/m0/s1
• Standard InChIKey: WWSYXEZEXMQWHT-WNWIJWBNSA-N
• Isomeric SMILES: COC1=C2C3=C(C(=O)CC3)C(=O)OC2=C4[C@@H]5CCO[C@@H]5OC4=C1
• SMILES: COC1=C2C3=C(C(=O)CC3)C(=O)OC2=C4C5CCOC5OC4=C1
• Canonical SMILES: COC1=C2C3=C(C(=O)CC3)C(=O)OC2=C4C5CCOC5OC4=C1
• Colorform: Crystals; Colorless to pale yellow crystals; Crystals from chloroform and pentane; Yellow crystals with blue fluorescence
• Melting Point: 287.5 °C
• Description: Aflatoxin B2 is an aflatoxin having a hexahydrocyclopenta[c]furo[3',2':4,5]furo[2,3-h]chromene skeleton with oxygen functionality at positions 1, 4 and 11.
• Shelf Life: AFLATOXINS B1, B2, G1, & G2 IN WATER OR CHLOROFORM SOLUTIONS OR IN SOLID FILMS WERE DECOMPOSED BY UV IRRIDIATION.
• Solubility: In water, 24.9 mg/L at 25 °C (est)
• Synonyms: (6aR,9aS)-2,3,6a,8,9,9a-Hexahydro-4-methoxycyclopenta[c]furo[3',2':4,5]furo[2,3-h][1]benzopyran-1,11-dione; Dihydroaflatoxin B1; Dihydroaflatoxine B1
• Vapor Pressure: 1.65X10-10 mm Hg at 25 °C (est)
• Reference: Cifford, R., et al., Nature, 209, 312 (1966); Wogan, et al., Food Cosmet. Toxicol., 12, 681 (1974); Sinz, M.W., et al., J. Toxicol. Toxin Rev., 10, 87 (1991); Shantha, T., et al., Nat. Toxins, 7, 175 (1999)
• PubChem Compound: 2724360
• Last Modified: Nov 11 2021